5-iodo-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: (2R,3R,4R,5R)-2-(4-amino-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyloxolane-3,4-diol
• InChI: InChI=1S/C12H15IN4O4/c1-12(20)8(19)6(3-18)21-11(12)17-2-5(13)7-9(14)15-4-16-10(7)17/h2,4,6,8,11,18-20H,3H2,1H3,(H2,14,15,16)/t6-,8-,11-,12-/m1/s1
• InChI Key: VDPOJGOZLKLNFY-YUTYNTIBSA-N
• Canonical SMILES: CC1(C(C(OC1N2C=C(C3=C(N=CN=C32)N)I)CO)O)O
• Isomeric SMILES: C[C@]1([C@@H]([C@H](O[C@H]1N2C=C(C3=C(N=CN=C32)N)I)CO)O)O
• Molecular Formula: C12H15IN4O4
• Molecular Weight: 406.18 g/mol

Description

The compound is a derivative of 5-Iodo-2′-deoxyuridine and 5-Iodotubercidin, which are known compounds with biological activity. 5-Iodo-2′-deoxyuridine is a synthetic nucleoside analogue and is incorporated into DNA during replication. 5-Iodotubercidin is a purine and modulates cellular adenosine levels by inhibiting the functionality of adenosine kinase.

Molecular Structure Analysis

The molecular structure of related compounds like 5-Iodo-2′-deoxyuridine and 5-Iodotubercidin have been determined, but specific structural information for “5-iodo-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine” is not available.

Physical And Chemical Properties Analysis

Specific physical and chemical properties for “5-iodo-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine” are not available. Related compounds like 5-Iodo-2′-deoxyuridine have been characterized.

Mechanism of Action

5-Iodotubercidin, a related compound, is known to inhibit adenosine kinase, which can modulate cellular adenosine levels. This could potentially be a mechanism of action for the compound you’re interested in, but specific information is not available.